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Compound of Interest

methyl 4-methoxy-1H-indole-2-
Compound Name:
carboxylate

Cat. No.: B038223

Methyl 4-methoxy-1H-indole-2-carboxylate: A
Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of methyl 4-methoxy-1H-indole-2-
carboxylate, a heterocyclic compound of interest in medicinal chemistry and drug discovery.
Due to the limited availability of direct experimental data for this specific molecule, this
document synthesizes information from analogous structures and general principles of indole
chemistry to present a thorough profile.

Chemical Structure

The structural formula of methyl 4-methoxy-1H-indole-2-carboxylate is presented below:
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Figure 1. The 2D chemical structure of methyl 4-methoxy-1H-indole-2-carboxylate.
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Physicochemical Properties

The known physicochemical properties of methyl 4-methoxy-1H-indole-2-carboxylate are
summarized in the table below. This data is crucial for its handling, characterization, and
application in experimental settings.

Property Value Source
Molecular Formula C11H11NOs3 [1]
Molecular Weight 205.21 g/mol [1]
Melting Point 147-148 °C [2]
Boiling Point 370.1 £ 22.0 °C at 760 mmHg [2]
Density 1.3+0.1 g/cm3 [2]
CAS Number 111258-23-2 [3]
Appearance Tan solid [4]

Spectroscopic Data

Detailed spectroscopic data for methyl 4-methoxy-1H-indole-2-carboxylate is not extensively
published. However, quality control of commercially available samples is typically performed
using *H NMR and HPLC.[2] The *H NMR spectrum is available on spectral databases,
recorded in DMSO-de.[5]

Based on the structure, the expected *H NMR spectrum would feature signals corresponding to
the aromatic protons on the indole ring, the methoxy group protons, the ester methyl protons,
and the N-H proton of the indole. The 133C NMR spectrum would similarly show distinct signals
for each carbon atom in the molecule.

Synthesis

A specific, detailed experimental protocol for the synthesis of methyl 4-methoxy-1H-indole-2-
carboxylate is not readily available in peer-reviewed literature. However, its synthesis can be
conceptualized through established methods for indole formation, such as the Fischer,
Reissert, or Bartoli indole syntheses. A plausible synthetic approach, the Reissert indole
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synthesis, is outlined below. This method involves the condensation of a substituted o-
nitrotoluene with diethyl oxalate, followed by reductive cyclization.

Step 1: Condensation

2-Methyl-3-nitroanisole Diethyl oxalate

NaOEt, EtOH

Ethyl 2-(2-methoxy-6-nitrophenyl)-2-oxoacetate

H2, Pd/C or Zn/AcOH

Step 2: Reductvlve Cyclization

4-Methoxy-1H-indole-2-carboxylic acid

MeOH, H2SO4

Step 3: Esterification

Methyl 4-methoxy-1H-indole-2-carboxylate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b038223#structural-formula-of-methyl-4-methoxy-1h-
indole-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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